Cas no 6269-45-0 (2-(2-nitrophenyl)-1,3-benzothiazole)

2-(2-nitrophenyl)-1,3-benzothiazole structure
6269-45-0 structure
Product Name:2-(2-nitrophenyl)-1,3-benzothiazole
CAS No:6269-45-0
MF:C13H8N2O2S
MW:256.279821395874
CID:957284
PubChem ID:95762
Update Time:2025-04-19

2-(2-nitrophenyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(2-nitrophenyl)-1,3-benzothiazole
    • 2-(2-Nitro-phenyl)-benzothiazole
    • (2-nitrophenyl)benzothiazole
    • 2-(1-NAPHTHYLOXY)PROPANOIC ACID
    • 2-(2-nitrophenyl)benzo[d]thiazole
    • 2-(2-Nitro-phenyl)-benzothiazol
    • 2-<2-Nitro-phenyl>-benzthiazol
    • Benzothiazole,2-(2-nitrophenyl)
    • BRN 0223818
    • STL200062
    • DS-003296
    • DTXSID30211748
    • NSC-33752
    • AKOS015859227
    • SCHEMBL3053833
    • 2-(o-nitrophenyl)-benzothiazole
    • 2-(2-Nitrophenyl)benzothiazole
    • NSC33752
    • CHEMBL1774675
    • NSC 33752
    • 6269-45-0
    • Benzothiazole, 2-(2-nitrophenyl)-
    • Inchi: 1S/C13H8N2O2S/c16-15(17)11-7-3-1-5-9(11)13-14-10-6-2-4-8-12(10)18-13/h1-8H
    • InChI Key: SFJCNIFMWRMVCX-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 256.03100
  • Monoisotopic Mass: 256.030648
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 87

Experimental Properties

  • Density: 1.397
  • Boiling Point: 440.8°C at 760 mmHg
  • Flash Point: 220.4°C
  • Refractive Index: 1.71
  • PSA: 86.95000
  • LogP: 4.39470
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